Cas no 5555-71-5 (methyl benzyloxycarbamate)

• Product Name: methyl benzyloxycarbamate
• CAS No: 5555-71-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD00027807
• CID: 4651954
• PubChem ID: 23261347
• Update Time: 2025-05-30

methyl benzyloxycarbamate Chemical and Physical Properties

Names and Identifiers

• MFCD26794518
• 5555-71-5
• methyl N-(benzyloxy)carbamate
• Methyl benzyloxycarbamate
• SCHEMBL9571959
• methyl N-phenylmethoxycarbamate
• AKOS037645211
• W13562
• Methylbenzyloxycarbamate
• AS-58567
• methyl benzyloxycarbamate

• MDL： MFCD00027807
• Inchi： 1S/C9H11NO3/c1-12-9(11)10-13-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,10,11)
• InChI Key： LKILYCKRHPRKCH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)NC(=O)OC

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on methyl benzyloxycarbamate

Professional Introduction to Methyl Benzyloxycarbamate (CAS No. 5555-71-5)

Methyl benzyloxycarbamate, a compound with the chemical formula C₉H₉NO₂ and the CAS number 5555-71-5, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound has garnered significant attention in the scientific community due to its utility in the development of various bioactive molecules. Its unique structural features, including a benzyloxy carbamate moiety, make it a valuable building block for designing novel therapeutic agents.

The benzyloxy carbamate group in methyl benzyloxycarbamate plays a crucial role in its reactivity and functionality. This moiety is known for its stability under various reaction conditions, making it an ideal candidate for use in multi-step synthetic pathways. In recent years, researchers have leveraged this stability to develop efficient synthetic routes for complex molecules, particularly in the realm of drug discovery.

One of the most promising applications of methyl benzyloxycarbamate is in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in numerous biological processes, and their inhibition is often a key strategy in the development of drugs targeting diseases such as cancer and inflammation. The benzyloxy carbamate group can be readily modified to introduce specific pharmacophores that enhance binding affinity and selectivity against target proteases.

In addition to its role in protease inhibition, methyl benzyloxycarbamate has been explored in the development of neuroactive compounds. The benzyloxy group is particularly interesting because it can be easily incorporated into structures that interact with central nervous system receptors. Recent studies have shown that derivatives of methyl benzyloxycarbamate exhibit potential as modulators of neurotransmitter systems, offering new avenues for treating neurological disorders.

The synthesis of methyl benzyloxycarbamate typically involves the reaction of benzyl alcohol with chlorocarbonate esters under controlled conditions. This reaction is highly efficient and can be scaled up for industrial production. The product is then purified through standard techniques such as recrystallization or column chromatography to achieve high purity levels suitable for pharmaceutical applications.

The chemical properties of methyl benzyloxycarbamate make it an excellent candidate for further functionalization. Researchers have demonstrated that this compound can undergo various transformations, including nucleophilic substitution and coupling reactions, allowing for the introduction of diverse functional groups. These modifications enable the creation of a wide range of derivatives with tailored properties for specific applications.

Recent advances in computational chemistry have also highlighted the importance of methyl benzyloxycarbamate in drug design. Molecular modeling studies have revealed that this compound can be incorporated into drug-like scaffolds to improve pharmacokinetic profiles. By optimizing its structure through computational methods, scientists can predict and enhance its biological activity, reducing the time and cost associated with traditional trial-and-error approaches.

The versatility of methyl benzyloxycarbamate extends beyond pharmaceuticals into agrochemicals and material science. Its ability to serve as a precursor for complex molecules has been utilized in developing novel pesticides and polymers with enhanced properties. These applications underscore the broad utility of this compound and its potential impact on multiple industries.

In conclusion, methyl benzyloxycarbamate (CAS No. 5555-71-5) is a multifaceted compound with significant potential in various fields of science and technology. Its unique structural features and reactivity make it an indispensable tool for researchers developing new drugs, materials, and agrochemicals. As scientific understanding continues to evolve, the applications of methyl benzyloxycarbamate are likely to expand even further, driving innovation across multiple sectors.